N-(1-Benzyl-4-cyanopiperidin-4-yl)-2-(4-methyl-3-oxopiperazin-1-yl)acetamide

• IUPAC Name: N-(1-benzyl-4-cyanopiperidin-4-yl)-2-(4-methyl-3-oxopiperazin-1-yl)acetamide
• InChI: InChI=1S/C20H27N5O2/c1-23-11-12-25(15-19(23)27)14-18(26)22-20(16-21)7-9-24(10-8-20)13-17-5-3-2-4-6-17/h2-6H,7-15H2,1H3,(H,22,26)
• InChI Key: ZIOLQALKUMXNPS-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1=O)CC(=O)NC2(CCN(CC2)CC3=CC=CC=C3)C#N
• Molecular Formula: C20H27N5O2
• Molecular Weight: 369.5 g/mol

Description

N-(1-Benzyl-4-cyanopiperidin-4-yl)-2-(4-methyl-3-oxopiperazin-1-yl)acetamide, also known as BCA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. BCA is a piperidine-based compound that has shown promising results in various studies, particularly in its ability to modulate certain biological processes.

Mechanism of Action

The mechanism of action of N-(1-Benzyl-4-cyanopiperidin-4-yl)-2-(4-methyl-3-oxopiperazin-1-yl)acetamide involves its ability to modulate the activity of certain proteins, particularly PKC and GSK-3β. This compound binds to the ATP-binding site of PKC and inhibits its activity. This leads to the inhibition of downstream signaling pathways that are involved in various cellular processes, including cell proliferation, differentiation, and apoptosis. This compound also binds to the ATP-binding site of GSK-3β and inhibits its activity. This leads to the activation of downstream signaling pathways that are involved in the regulation of glucose metabolism, cell proliferation, and apoptosis.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied extensively in various in vitro and in vivo models. This compound has been shown to inhibit the growth and proliferation of various cancer cells, including breast cancer, lung cancer, and colon cancer cells. This compound has also been shown to improve glucose metabolism and insulin sensitivity in animal models of diabetes. In addition, this compound has been shown to improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(1-Benzyl-4-cyanopiperidin-4-yl)-2-(4-methyl-3-oxopiperazin-1-yl)acetamide in lab experiments is its ability to modulate the activity of certain proteins, particularly PKC and GSK-3β, which are involved in various cellular processes. This allows researchers to study the role of these proteins in different biological processes and diseases. However, one of the limitations of this compound is its potential toxicity and side effects, which can affect the interpretation of experimental results.

Future Directions

There are several future directions for the research of N-(1-Benzyl-4-cyanopiperidin-4-yl)-2-(4-methyl-3-oxopiperazin-1-yl)acetamide. One area of interest is the development of this compound analogs with improved potency and selectivity for PKC and GSK-3β. Another area of interest is the study of the role of this compound in other biological processes and diseases, such as inflammation, cardiovascular disease, and mood disorders. In addition, the development of novel drug delivery systems for this compound can improve its efficacy and reduce its potential toxicity and side effects.

Synthesis Methods

The synthesis of N-(1-Benzyl-4-cyanopiperidin-4-yl)-2-(4-methyl-3-oxopiperazin-1-yl)acetamide involves the reaction between 1-benzyl-4-cyanopiperidine and 2-(4-methyl-3-oxo-1,2,3,6-tetrahydropyridin-1-yl)acetic acid in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC). The reaction yields this compound as a white solid with a melting point of 151-153°C.

Scientific Research Applications

N-(1-Benzyl-4-cyanopiperidin-4-yl)-2-(4-methyl-3-oxopiperazin-1-yl)acetamide has been studied extensively for its potential therapeutic applications. One of the areas of interest is its ability to modulate the activity of certain proteins, such as protein kinase C (PKC) and glycogen synthase kinase-3β (GSK-3β). This compound has been shown to inhibit the activity of PKC, which is involved in various cellular processes, including cell proliferation, differentiation, and apoptosis. Inhibition of PKC activity has been linked to the treatment of various diseases, such as cancer, Alzheimer's disease, and diabetes. This compound has also been shown to inhibit the activity of GSK-3β, which is involved in the regulation of glucose metabolism, cell proliferation, and apoptosis. Inhibition of GSK-3β activity has been linked to the treatment of various diseases, such as diabetes, Alzheimer's disease, and mood disorders.